1-Amino-2-(p-methoxyphenyl)imidazole

• Molecular Formula: C10H11N3O
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)imidazol-1-amine
• InChI: InChI=1S/C10H11N3O/c1-14-9-4-2-8(3-5-9)10-12-6-7-13(10)11/h2-7H,11H2,1H3
• InChI Key: AIMNGCFYHBLXMA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC=CN2N

Description

1-Amino-2-(p-methoxyphenyl)imidazole is a useful research compound. Its molecular formula is C10H11N3O and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

9.0 g of sodium hydride (55 percent dispersion in oil) are suspended in 600 ml of absolute tetrahydrofuran. 8.5 g of 2-(p-methoxyphenyl)imidazole are added thereto within 5 minutes. The mixture is stirred until hydrogen is no longer liberated (1 hour). Then, 34.5 g of O-diphenylphosphinylhydroxylamine are added portionwise thereto at 10° and the mixture is stirred at 10° for an additional 40 minutes and then at room temperature for 18 hours. Saturated sodium chloride solution is added thereto at 5° and the mixture is subsequently extracted with methylene chloride/methanol (99.5:0.5). The extract is dried over sodium sulfate and evaporated. There is obtained 1-amino-2-(p-methoxyphenyl)imidazole as a brown oil.